Cas no 4774-22-5 (Piperazine-2,6-dione)
Piperazine-2,6-dione Properties
Names and Identifiers
-
- Piperazine-2,6-dione
- 2,6-Piperazinedione
- 2,6-Dioxopiperazine
- 3,5-Dioxopiperazine
- NSC 362116
- NSC362116
- PubChem22665
- CYJAWBVQRMVFEO-UHFFFAOYSA-N
- Piperazine-2,6-dione, AldrichCPR
- 2,6-piperazinedione, hydrochloride
- SB11264
- RP19129
- SY019427
- ST2413680
- AB0025045
- W6436
- TL80073453
- J-523964
- AKOS006238344
- Dimethyloltert-butylamine
- SCHEMBL269755
- DS-10672
- NSC-362116
- DTXSID90320623
- 4774-22-5
- EN300-59857
- AMY34235
- MFCD11109779
- CS-W003770
- CHEMBL4549017
- FT-0647856
- A7298
- ALBB-021984
- +Expand
-
- MFCD11109779
- CYJAWBVQRMVFEO-UHFFFAOYSA-N
- 1S/C4H6N2O2/c7-3-1-5-2-4(8)6-3/h5H,1-2H2,(H,6,7,8)
- O=C1C([H])([H])N([H])C([H])([H])C(N1[H])=O
Computed Properties
- 114.04300
- 2
- 3
- 0
- 114.043
- 8
- 118
- 0
- 0
- 0
- 0
- 0
- 1
- -1.3
- 5
- 0
- 58.2
Experimental Properties
- -1.11000
- 58.20000
- 1.467
- 338.6°C at 760 mmHg
- 183°C
- 1.246
Piperazine-2,6-dione Security Information
- 36/37
- H302-H315-H319-H332-H335
- Keep in dark place,Inert atmosphere,Room temperature
- 43
Piperazine-2,6-dione Customs Data
- 2933599090
-
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Piperazine-2,6-dione Price
Piperazine-2,6-dione Suppliers
Piperazine-2,6-dione Related Literature
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1. 384. Hydrolysis of amides and related compounds. Part II. Acetylglycine, piperazine-2 : 5-dione, and gelatin in concentrated hydrochloric acidJ. T. Edward,S. C. R. Meacock J. Chem. Soc. 1957 2007
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2. Heterocyclic imines and amines. Part XII. Imino-derivatives of piperazineN. R. Barot,J. A. Elvidge J. Chem. Soc. Perkin Trans. 1 1972 1009
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3. Pyrazines. Part 5. Preparation of 3,8-diazabicyclo[3.2.1]octane-2,4-dione derivativesMaureen E. K. Cartoon,Gordon W. H. Cheeseman,Hossein Dowlatshahi,Pramila Sharma J. Chem. Soc. Perkin Trans. 1 1980 1603
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Yun Soo Kim,Binu Kundukad,Abdollah Allahverdi,Lars Nordensk?ld,Patrick S. Doyle,Johan R. C. van der Maarel Soft Matter 2013 9 1656
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5. 571. Glycine peptides. Part III. The absorption of orange II by polyglycineA. B. Meggy,D. Sims J. Chem. Soc. 1956 2940
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Anna Jirkovská-Vávrová,Jaroslav Roh,Olga Len?ová-Popelová,Eduard Jirkovsky,Kate?ina Hru?ková,Eli?ka Pot??ková-Macková,Hana Jansová,Pavlína Ha?ková,Pavla Martinková,Tomá? Eisner,Marek Kratochvíl,Jan ??s,Miloslav Machá?ek,Lucie Vostatková-Tichotová,Vladimír Ger?l,Danuta S. Kalinowski,Mark T. Muller,Des R. Richardson,Kate?ina Vávrová,Martin ?těrba,Tomá? ?im?nek Toxicol. Res. 2015 4 1098
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Alexey A. Nikolin,Eugenia P. Kramarova,Alexander G. Shipov,Yuri I. Baukov,Vadim V. Negrebetsky,Dmitry E. Arkhipov,Alexander A. Korlyukov,Alexey A. Lagunin,Sergey Yu. Bylikin,Alan R. Bassindale,Peter G. Taylor RSC Adv. 2016 6 75315